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Compound of Interest

Compound Name: (E/Z)-J147

Cat. No.: B2886471 Get Quote

(E/Z)-J147, a potent neurotrophic compound, requires careful handling in a laboratory setting

to ensure the safety of researchers and maintain the integrity of the substance.[1][2][3][4] This

guide provides essential information on personal protective equipment (PPE), handling

procedures, and disposal.

Personal Protective Equipment (PPE)
The appropriate PPE is critical when handling (E/Z)-J147 due to its potential hazards. Although

not fully tested, the compound may be irritating to mucous membranes, the upper respiratory

tract, and skin, and could cause allergic reactions.[5] The following table summarizes the

recommended PPE.
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PPE Component Specification Purpose

Eye Protection Safety goggles or a face shield

To protect against splashes of

solutions containing J147.[6][7]

[8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, heavy rubber)

To prevent skin contact and

potential allergic reactions.[5]

[6][7][9]

Body Protection Laboratory coat
To protect clothing and skin

from accidental spills.[6][7]

Respiratory Protection

NIOSH-approved self-

contained breathing apparatus

or respirator

Recommended, especially

when handling the powder

form to avoid inhalation of

dust.[5][6][8]

Foot Protection Closed-toe shoes To protect feet from spills.[6]

Safe Handling and Disposal Workflow
Adherence to a strict operational workflow is essential for minimizing exposure risk and

ensuring a safe laboratory environment. The following diagram outlines the key steps for

handling and disposing of (E/Z)-J147.
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Caption: Workflow for Safe Handling and Disposal of (E/Z)-J147.

Experimental Protocols and Storage
Storage of (E/Z)-J147:
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Powder: Store at -20°C for up to 3 years.[1][10]

In solvent: Store at -80°C for up to 1 year.[1]

Preparation of Stock Solutions: (E/Z)-J147 is soluble in DMSO and ethanol.[1][10] For in vitro

studies, a common solvent is DMSO.[1] For in vivo formulations, a combination of solvents

such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been used.[10]

Disposal Plan: All waste contaminated with (E/Z)-J147, including empty containers, used PPE,

and unused solutions, should be collected in a designated and properly labeled chemical waste

container.[11] Disposal must be carried out in accordance with federal, state, and local

regulations.[11][12] Empty containers should be triple-rinsed with a suitable solvent before

disposal.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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